6-Methoxy-7-methylisoquinolin-1-ylamine

• Molecular Formula: C11H12N2O
• Molecular Weight: 188.23 g/mol
• IUPAC Name: 6-methoxy-7-methylisoquinolin-1-amine
• InChI: InChI=1S/C11H12N2O/c1-7-5-9-8(6-10(7)14-2)3-4-13-11(9)12/h3-6H,1-2H3,(H2,12,13)
• InChI Key: SGOQDJPIDTUAKQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=CN=C2N)C=C1OC

Description

6-Methoxy-7-methylisoquinolin-1-ylamine is a useful research compound. Its molecular formula is C11H12N2O and its molecular weight is 188.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of the crude 6-methoxy-7-methyl-1-phenoxyisoquinoline (9 g, 33.96 mmol) and ammonium acetate (26 g) was melted with stirring at 170° C. for 5 h. The mixture was partitioned between aqueous sodium hydroxide (2 M) and ethyl acetate. The phases were separated and the organic phase extracted with dilute aqueous hydrochloric acid. The acidic aqueous phase was neutralized to pH 12 using sodium hydroxide (2M), extracted with ethyl acetate, dried (MgSO4) then dried in vacuo to give 6-methoxy-7-methylisoquinolin-1-ylamine (5.11 g, 27.18 mmol).